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Compound of Interest

Compound Name: erbium carbonate

Cat. No.: B1607310 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data sheet

(SDS) for erbium carbonate, with a particular focus on its hydrated form (Er₂(CO₃)₃·xH₂O).

The information presented herein is crucial for ensuring safe handling, storage, and use of this

compound in research and development settings. All data is collated from publicly available

safety data sheets to provide a concise and actionable resource.

Section 1: Chemical Identification and Physical
Properties
Erbium carbonate is a water-insoluble source of erbium that can be converted to other erbium

compounds, such as the oxide, by heating. It is typically available as a pink powder.
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Property Data

Chemical Name Erbium(III) Carbonate Hydrate

CAS Number 22992-83-2

Molecular Formula Er₂(CO₃)₃·xH₂O

Appearance Pink powder

Odor Odorless

Solubility Insoluble in water

Melting Point No data available

Boiling Point No data available

Specific Gravity No data available

Vapor Density No data available

Section 2: Hazard Identification and GHS
Classification
The GHS classification for erbium carbonate hydrate indicates potential for irritation. While

some sources state it is not classified as a hazardous substance, aggregated data suggests

otherwise.

Hazard Class Hazard Statement

Skin Irritation H315: Causes skin irritation

Eye Irritation H319: Causes serious eye irritation

Respiratory Irritation H335: May cause respiratory irritation

Note: The toxicological effects of this compound have not been fully investigated.[1]

The logical relationship of the key sections of a Safety Data Sheet for erbium carbonate is

outlined below.
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Erbium Carbonate SDS

1. Identification 2. Hazard Identification 3. Composition 4. First Aid 5. Fire Fighting 6. Accidental Release 7. Handling & Storage 8. Exposure Controls/PPE 9. Physical/Chemical Properties 10. Stability & Reactivity 11. Toxicological Info 12. Ecological Info 13. Disposal 14. Transport 15. Regulatory 16. Other Information

Click to download full resolution via product page

Caption: Key sections of an Erbium Carbonate Safety Data Sheet.

Section 3: Toxicological Information
Detailed toxicological data for erbium carbonate is limited. The primary hazards are related to

its irritant properties.

Exposure Route Effect

Inhalation May be irritating to the respiratory tract.

Skin Contact May cause slight to mild skin irritation.[1]

Eye Contact May cause slight to mild eye irritation.[1]

Ingestion May cause irritation.[1]

Toxicity Data Value

LD50/LC50 No data available

Carcinogenicity Not classified

Section 4: Handling, Storage, and Personal
Protective Equipment
Proper handling and storage procedures are essential to minimize exposure and maintain the

integrity of the compound.
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Handling:

Handle under dry, protective gas.[2]

Keep container tightly sealed.[2]

Ensure good ventilation at the workplace.[2]

Avoid formation of dust and aerosols.[1]

Avoid contact with skin and eyes.[1]

Storage:

Store in a cool, dry place in tightly closed containers.[2]

Store away from air, moisture, and oxidizing agents.[1]

Erbium carbonate hydrate is hygroscopic.[3]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety glasses or goggles.[1]

Skin Protection: Wear nitrile or rubber gloves and a protective suit.[1]

Respiratory Protection: Use an approved respirator if dust is generated.[1]

Section 5: First Aid and Emergency Procedures
In the event of exposure or an emergency, follow these first aid and emergency protocols.

First Aid Measures:
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Exposure Route First Aid Protocol

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Seek immediate medical

advice.[1]

Skin Contact

Immediately wash with soap and water and

rinse thoroughly. Seek medical advice if irritation

persists.[1]

Eye Contact
Rinse opened eye for several minutes under

running water. Consult a physician.[1]

Ingestion

Seek medical treatment. Give water if the

person is conscious. Do not induce vomiting

unless directed by medical personnel.[1]

The following diagram outlines the first aid procedures for different exposure routes to erbium
carbonate.

Exposure Route

First Aid Procedure

Inhalation

Move to Fresh Air
Provide Artificial Respiration if needed

Skin Contact

Wash with Soap and Water
Remove Contaminated Clothing

Eye Contact

Rinse with Water for 15 mins
Consult Physician

Ingestion

Seek Immediate Medical Attention
Do Not Induce Vomiting

Click to download full resolution via product page

Caption: First aid procedures for erbium carbonate exposure.

Fire-Fighting Measures:

Suitable Extinguishing Media: Special powder for metal fires, carbon dioxide, or

extinguishing powder. Do not use water.[1]
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Hazardous Combustion Products: Metal oxide fume.[1]

Protective Equipment: Wear a self-contained respirator and a fully protective impervious suit.

[1]

Accidental Release Measures: In case of a spill, a systematic approach is necessary to ensure

safety and proper cleanup.

The general workflow for handling an erbium carbonate spill is visualized below.

Spill Occurs

Ensure Adequate Ventilation

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
Avoid Dust Formation

Sweep up and place in
suitable, closed containers

Dispose of in accordance with
local regulations

Decontaminate Area
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Caption: General workflow for handling an erbium carbonate spill.

Section 6: Experimental Protocols
No specific experimental protocols for safety and toxicity testing were cited in the reviewed

safety data sheets. The provided toxicological information is based on the general properties of

similar chemical compounds. Researchers should exercise caution and implement standard

laboratory safety procedures when handling this substance.

Section 7: Disposal Considerations
Waste from erbium carbonate must be disposed of in accordance with local, state, and federal

regulations. It is generally considered hazardous waste and should be handled by a licensed

professional waste disposal service.[2]

Disclaimer: This document is intended as a guide and is not a substitute for a formal Safety

Data Sheet (SDS). Always refer to the SDS provided by the manufacturer before handling any

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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